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Compound of Interest

Compound Name: 6-Chloro-2-naphthol

Cat. No.: B1361063 Get Quote

A comprehensive guide for researchers, scientists, and drug development professionals on the

synthesis, properties, and applications of key chloronaphthol isomers.

Chloronaphthol isomers are valuable building blocks in organic synthesis, finding applications

in the development of pharmaceuticals, dyes, and analytical reagents. Their utility stems from

the combination of the naphthol scaffold, which imparts specific electronic and steric properties,

with the influence of the chloro substituent's position on reactivity and biological activity. This

guide provides a comparative analysis of three key isomers: 1-Chloro-2-naphthol, 2-Chloro-1-

naphthol, and 4-Chloro-1-naphthol, focusing on their synthesis, physicochemical properties,

and performance in relevant applications.

Physicochemical Properties: A Comparative
Overview
The position of the chlorine atom on the naphthalene ring significantly influences the

physicochemical properties of chloronaphthol isomers. These differences can affect their

solubility, reactivity, and interaction with biological targets. A summary of key properties is

presented in Table 1.
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Property
1-Chloro-2-
naphthol

2-Chloro-1-
naphthol

4-Chloro-1-
naphthol

Molecular Formula C₁₀H₇ClO C₁₀H₇ClO C₁₀H₇ClO

Molecular Weight 178.62 g/mol 178.62 g/mol 178.62 g/mol

Melting Point 70 °C[1] Not available 118-121 °C

Boiling Point 307 °C[1] Not available Not available

Appearance
White crystalline

solid[1]
Not available

White to light yellow to

light grey powder

Predicted pKa 7.28[2] Not available Not available

Solubility

Poorly soluble in

water, soluble in some

organic solvents.[1]

Not available
Soluble in ethanol and

methanol.

Synthesis of Chloronaphthol Isomers: Experimental
Protocols
The synthesis of chloronaphthol isomers can be achieved through various methods, primarily

involving the chlorination of naphthols or the hydroxylation of chloronaphthalenes. The choice

of starting material and reaction conditions is crucial for achieving regioselectivity and high

yields.

General Synthesis Workflow
The synthesis of chloronaphthol isomers typically follows a general workflow involving the

selection of a suitable starting material, a chlorination or hydroxylation reaction, followed by

purification of the desired isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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